Cas no 2287316-14-5 (Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 2287316-14-5
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6479191
• PubChem ID: 137942530
• Update Time: 2025-06-07

Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate
• 2287316-14-5
• EN300-6747339

• Inchi： 1S/C13H23NO2/c1-12(2,3)16-11(15)10-7-13(8-10)5-4-6-14-9-13/h10,14H,4-9H2,1-3H3
• InChI Key： CYWCQJFGBACAAE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC2(CNCCC2)C1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate

Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate (CAS No: 2287316-14-5) in Modern Chemical and Biomedical Research

Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate, identified by the Chemical Abstracts Service Number (CAS No) 2287316-14-5, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and biomedical applications. This spirocyclic amide derivative combines a tert-butyl ester group with a unique spirocyclic framework, making it a versatile scaffold for drug discovery and material science research. The compound's structural complexity and functional diversity have positioned it as a subject of interest for investigating novel pharmacological mechanisms and synthetic pathways.

The spirocyclic core of Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate contributes to its remarkable stability and reactivity, which are critical factors in medicinal chemistry. Spirocyclic compounds are known for their rigid three-dimensional structures, which can enhance binding affinity to biological targets. The presence of the azaspiro moiety introduces a nitrogen atom into the ring system, which can participate in hydrogen bonding or coordinate with metal ions, further expanding its potential applications in catalysis and bioorganic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds while offering improved metabolic stability and reduced toxicity. The tert-butyl ester group in Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate serves as a protective group during synthetic modifications and can be hydrolyzed to yield the corresponding carboxylic acid, providing flexibility in drug design. This adaptability has made it a valuable intermediate in the synthesis of peptidomimetics, protease inhibitors, and other therapeutic agents.

One of the most compelling aspects of Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate is its potential application in modulating biological pathways associated with neurological disorders. Studies have demonstrated that spirocyclic amides can interact with G-protein coupled receptors (GPCRs) and ion channels, which are pivotal targets in treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. The unique conformational properties of this compound may facilitate the development of high-affinity ligands that exhibit selectivity over off-target effects.

Advances in computational chemistry have further enhanced the utility of Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate by enabling rapid virtual screening and molecular dynamics simulations. These techniques allow researchers to predict binding interactions between the compound and biological targets with high precision, thereby accelerating the discovery process. For instance, machine learning models have been trained to identify structural features that correlate with enhanced pharmacological activity, guiding the optimization of lead compounds derived from this scaffold.

The synthesis of Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. Key steps include spirocyclic ring formation via intramolecular condensation reactions, followed by functionalization with the tert-butyl ester group. Recent innovations in transition-metal-catalyzed reactions have streamlined these processes, improving yield and scalability. Such advancements are crucial for translating laboratory discoveries into viable drug candidates that can enter clinical trials.

In addition to its pharmaceutical applications, Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate has shown promise in materials science research. Its rigid spirocyclic structure makes it an excellent candidate for designing liquid crystals, polymers, and other advanced materials with tailored mechanical and optical properties. Researchers are exploring its potential use in creating novel display technologies, sensors, and even organic electronic components where precise molecular architecture is essential.

The growing body of literature on spirocyclic compounds underscores their significance in addressing complex scientific challenges. For example, studies have explored the use of spirocyclic scaffolds in developing antiviral agents by leveraging their ability to disrupt viral protease activity or interfere with host-pathogen interactions. The versatility of Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate makes it a valuable tool for such investigations, offering chemists a rich palette of structural motifs to explore.

Future directions for research on Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate may include exploring its derivatives as probes for understanding enzyme mechanisms or as building blocks for complex drug molecules with multiple functionalities. The integration of synthetic chemistry with biophysical techniques will likely provide deeper insights into how this compound interacts with biological systems at both molecular and cellular levels.

In conclusion, Tert-butyl 6-azaspiro[3.5]nonane-2-carboxylate (CAS No: 2287316-14-5) represents a fascinating example of how structural complexity can be harnessed to develop innovative solutions in chemical biology and materials science. Its unique properties make it an attractive candidate for further exploration across multiple disciplines, promising contributions to both fundamental research and applied science.